Cas no 16106-34-6 (8-Methylazocan-2-one)
8-Methylazocan-2-one Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL10382344
- 16106-34-6
- KOVHBGKCVHEYQL-UHFFFAOYSA-N
- EN300-7434297
- 8-methylazocan-2-one
- AKOS006354819
- 8-methylperhydroazocin-2-one
- 8-Methylazocan-2-one
-
- Inchi: 1S/C8H15NO/c1-7-5-3-2-4-6-8(10)9-7/h7H,2-6H2,1H3,(H,9,10)
- InChI Key: KOVHBGKCVHEYQL-UHFFFAOYSA-N
- SMILES: O=C1CCCCCC(C)N1
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.1Ų
8-Methylazocan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7434297-0.05g |
8-methylazocan-2-one |
16106-34-6 | 95% | 0.05g |
$344.0 | 2024-05-24 | |
| Enamine | EN300-7434297-0.1g |
8-methylazocan-2-one |
16106-34-6 | 95% | 0.1g |
$515.0 | 2024-05-24 | |
| Enamine | EN300-7434297-0.25g |
8-methylazocan-2-one |
16106-34-6 | 95% | 0.25g |
$735.0 | 2024-05-24 | |
| Enamine | EN300-7434297-0.5g |
8-methylazocan-2-one |
16106-34-6 | 95% | 0.5g |
$1158.0 | 2024-05-24 | |
| Enamine | EN300-7434297-1.0g |
8-methylazocan-2-one |
16106-34-6 | 95% | 1.0g |
$1485.0 | 2024-05-24 | |
| Enamine | EN300-7434297-2.5g |
8-methylazocan-2-one |
16106-34-6 | 95% | 2.5g |
$2912.0 | 2024-05-24 | |
| Enamine | EN300-7434297-5.0g |
8-methylazocan-2-one |
16106-34-6 | 95% | 5.0g |
$4309.0 | 2024-05-24 | |
| Enamine | EN300-7434297-10.0g |
8-methylazocan-2-one |
16106-34-6 | 95% | 10.0g |
$6390.0 | 2024-05-24 | |
| 1PlusChem | 1P028IQS-50mg |
8-methylazocan-2-one |
16106-34-6 | 95% | 50mg |
$487.00 | 2024-06-20 | |
| 1PlusChem | 1P028IQS-100mg |
8-methylazocan-2-one |
16106-34-6 | 95% | 100mg |
$699.00 | 2024-06-20 |
8-Methylazocan-2-one Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 8-Methylazocan-2-one
Comprehensive Overview of 8-Methylazocan-2-one (CAS No. 16106-34-6): Properties, Applications, and Research Insights
8-Methylazocan-2-one (CAS No. 16106-34-6) is a heterocyclic organic compound belonging to the azocane family, characterized by an eight-membered ring structure with a ketone functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework, which serves as a versatile scaffold for drug discovery. The CAS registry number 16106-34-6 is a critical identifier for researchers seeking precise chemical data, ensuring accuracy in literature reviews and regulatory compliance.
In recent years, the demand for 8-Methylazocan-2-one derivatives has surged, driven by their potential applications in medicinal chemistry. Scientists are particularly interested in its role as an intermediate for synthesizing bioactive molecules targeting neurological disorders and metabolic diseases. The compound’s azocane ring system mimics natural alkaloids, making it a valuable candidate for developing novel therapeutics. Online searches for "8-Methylazocan-2-one synthesis" and "CAS 16106-34-6 suppliers" reflect growing industrial and academic interest.
From a structural perspective, 8-Methylazocan-2-one exhibits notable stability and solubility in polar solvents, facilitating its use in catalytic reactions and combinatorial chemistry. Its ketone moiety allows for further functionalization, enabling the creation of libraries of analogs for high-throughput screening. Researchers frequently query "8-Methylazocan-2-one reactivity" and "azocane-based drug design" to explore its synthetic versatility, underscoring its relevance in modern organic synthesis.
Environmental and sustainability considerations are also shaping discussions around CAS No. 16106-34-6. Green chemistry initiatives emphasize the need for eco-friendly synthesis routes, prompting investigations into catalytic hydrogenation and biocatalytic methods for producing 8-Methylazocan-2-one. Searches like "sustainable synthesis of azocanones" highlight this trend, aligning with global efforts to reduce hazardous waste in chemical manufacturing.
Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing 8-Methylazocan-2-one and its derivatives. Quality control protocols for CAS 16106-34-6 often involve HPLC purity assays, ensuring compliance with pharmaceutical standards. Queries like "analytical methods for azocan-2-ones" demonstrate the importance of robust validation in industrial and research settings.
In conclusion, 8-Methylazocan-2-one (CAS No. 16106-34-6) represents a pivotal building block in synthetic and medicinal chemistry. Its adaptability, coupled with emerging sustainable synthesis methods, positions it as a compound of enduring scientific and commercial value. As research progresses, keywords such as "8-Methylazocan-2-one applications" and "azocane ring pharmacology" will continue to dominate scholarly and industrial discourse.
16106-34-6 (8-Methylazocan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)